N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethyl-2-methylbenzamide

• IUPAC Name: N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-ethyl-2-methylbenzamide
• InChI: InChI=1S/C21H23N3O4/c1-5-24(21(25)16-9-7-6-8-14(16)2)13-19-22-20(23-28-19)15-10-11-17(26-3)18(12-15)27-4/h6-12H,5,13H2,1-4H3
• InChI Key: ZEOZESWATGOVNT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC(=C(C=C2)OC)OC)C(=O)C3=CC=CC=C3C
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-ethyl-2-methylbenzamide is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 381.16885622 g/mol and the complexity rating of the compound is 506. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Properties

A study has demonstrated the potential of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, a class of compounds related to the specified chemical, showing moderate to excellent anticancer activity against various cancer cell lines including breast, lung, colon, and ovarian cancers. This indicates the compound's utility in designing anticancer drugs (Ravinaik et al., 2021).

Polyimide Synthesis for Material Science Applications

Another significant application is in the synthesis of novel aromatic polyimides, which are important materials due to their thermal stability and solubility in common organic solvents. These materials find applications in creating thin films and coatings with specific electrical and optical properties, underscoring the compound's relevance in advanced materials science (Butt et al., 2005).

Antimicrobial and Anti-Proliferative Activities

Research on 1,3,4-Oxadiazole N-Mannich bases, which include the core structure of the specified compound, has shown these derivatives to possess significant antimicrobial and anti-proliferative activities against a range of pathogenic bacteria and cancer cell lines. This suggests the compound's utility in developing new antimicrobial agents and cancer therapies (Al-Wahaibi et al., 2021).

Synthesis and Material Properties

The compound's derivatives have been synthesized and evaluated for their antiulcer activities, indicating a broader spectrum of biomedical research applications. Modifications to its structure have yielded compounds with significant biological activities, highlighting its potential as a scaffold for drug development (Hosokami et al., 1992).